2-acetyl-7-methoxy-3-(((4-nitrobenzoyl)oxy)methyl)quinoxaline 1-oxide

• IUPAC Name: (3-acetyl-6-methoxy-4-oxidoquinoxalin-4-ium-2-yl)methyl 4-nitrobenzoate
• InChI: InChI=1S/C19H15N3O7/c1-11(23)18-16(20-15-8-7-14(28-2)9-17(15)21(18)25)10-29-19(24)12-3-5-13(6-4-12)22(26)27/h3-9H,10H2,1-2H3
• InChI Key: KDZPQPZHOVSJJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=[N+](C2=C(C=CC(=C2)OC)N=C1COC(=O)C3=CC=C(C=C3)[N+](=O)[O-])[O-]
• Molecular Formula: C19H15N3O7
• Molecular Weight: 397.3 g/mol

Description

2-acetyl-7-methoxy-3-(((4-nitrobenzoyl)oxy)methyl)quinoxaline 1-oxide, also known as NQO1, is a quinone oxidoreductase that plays a crucial role in cellular defense mechanisms against oxidative stress. It is a potential target for the development of chemotherapeutic agents due to its involvement in cancer cell metabolism.

Mechanism of Action

2-acetyl-7-methoxy-3-(((4-nitrobenzoyl)oxy)methyl)quinoxaline 1-oxide functions as a flavoprotein that catalyzes the reduction of quinones to hydroquinones, thereby preventing the formation of reactive oxygen species. It also plays a role in the detoxification of xenobiotics and the regulation of cellular redox balance. The inhibition of this compound leads to the accumulation of quinones, which can result in oxidative stress and DNA damage.
Biochemical and Physiological Effects:
This compound has been shown to have a protective effect against oxidative stress and carcinogenesis. It has also been implicated in the regulation of cell proliferation and apoptosis. The overexpression of this compound has been associated with resistance to chemotherapy, while the inhibition of this compound has been shown to sensitize cancer cells to chemotherapy.

Advantages and Limitations for Lab Experiments

The advantages of using 2-acetyl-7-methoxy-3-(((4-nitrobenzoyl)oxy)methyl)quinoxaline 1-oxide in lab experiments include its well-characterized mechanism of action and its potential as a target for the development of chemotherapeutic agents. However, the limitations include the lack of specificity of this compound inhibitors and the potential for off-target effects.

Future Directions

For research on 2-acetyl-7-methoxy-3-(((4-nitrobenzoyl)oxy)methyl)quinoxaline 1-oxide include the development of more specific inhibitors, the identification of novel substrates, and the investigation of the role of this compound in other diseases, such as neurodegenerative disorders. The potential use of this compound inhibitors in combination with other chemotherapeutic agents is also an area of interest.

Synthesis Methods

The synthesis of 2-acetyl-7-methoxy-3-(((4-nitrobenzoyl)oxy)methyl)quinoxaline 1-oxide involves the reaction of 2-acetyl-7-methoxyquinoxaline with 4-nitrobenzyl bromide in the presence of sodium hydride. The resulting intermediate is then treated with sodium borohydride to obtain the final product.

Scientific Research Applications

2-acetyl-7-methoxy-3-(((4-nitrobenzoyl)oxy)methyl)quinoxaline 1-oxide has been extensively studied in the field of cancer research. It has been found to be overexpressed in various types of cancer, including breast, lung, and prostate cancer. The inhibition of this compound has been shown to induce cancer cell death and sensitize cancer cells to chemotherapy. This compound has also been implicated in the metabolism of certain drugs, such as mitomycin C and menadione, which are activated by this compound and result in the generation of reactive oxygen species that induce cell death.